Cas no 1379349-26-4 (2-(3-ethylphenyl)-3-methylbutan-2-ol)

• Product Name: 2-(3-ethylphenyl)-3-methylbutan-2-ol
• CAS No: 1379349-26-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD20528558
• CID: 5218394
• Update Time: 2026-03-06

2-(3-ethylphenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)-3-methylbutan-2-ol

• MDL： MFCD20528558
• Inchi： 1S/C13H20O/c1-5-11-7-6-8-12(9-11)13(4,14)10(2)3/h6-10,14H,5H2,1-4H3
• InChI Key： WKXJBUNYWKZPAP-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC(CC)=C1)(O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-ethylphenyl)-3-methylbutan-2-ol

Recent Advances in the Study of 2-(3-ethylphenyl)-3-methylbutan-2-ol (CAS: 1379349-26-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-ethylphenyl)-3-methylbutan-2-ol (CAS: 1379349-26-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This tertiary alcohol derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's interaction with central nervous system (CNS) targets. The research team employed molecular docking simulations and in vitro binding assays to demonstrate 2-(3-ethylphenyl)-3-methylbutan-2-ol's affinity for GABA-A receptor subtypes. These findings suggest potential applications in neurological disorders, particularly in anxiety and sleep-related conditions. The compound's ability to cross the blood-brain barrier was confirmed through pharmacokinetic studies in rodent models.

In synthetic chemistry, novel approaches to the production of 2-(3-ethylphenyl)-3-methylbutan-2-ol have been developed to improve yield and purity. A recent patent (WO2023056123) describes an efficient catalytic asymmetric synthesis method using chiral ligands, achieving enantiomeric excess of >98%. This advancement is particularly significant for pharmaceutical applications where stereochemical purity is crucial for drug efficacy and safety profiles.

Metabolic studies published in Drug Metabolism and Disposition (2024) have shed light on the compound's biotransformation pathways. The primary metabolites were identified through LC-MS/MS analysis, revealing hydroxylation at the ethyl side chain as the major metabolic route. These findings have important implications for understanding the compound's pharmacokinetics and potential drug-drug interactions in clinical settings.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2024) have established preliminary safety parameters for 2-(3-ethylphenyl)-3-methylbutan-2-ol. Acute toxicity studies in animal models showed favorable safety margins, with no observed adverse effects at therapeutic dose ranges. However, chronic toxicity studies are still ongoing to fully characterize the compound's long-term safety profile.

The compound's potential extends beyond therapeutic applications. A 2024 study in ACS Chemical Biology demonstrated its utility as a chemical probe for studying protein-lipid interactions. The unique structural features of 2-(3-ethylphenyl)-3-methylbutan-2-ol make it particularly suitable for investigating membrane-associated protein targets, opening new avenues in structural biology research.

In conclusion, recent research on 2-(3-ethylphenyl)-3-methylbutan-2-ol (CAS: 1379349-26-4) highlights its multifaceted potential in pharmaceutical development and chemical biology research. While significant progress has been made in understanding its pharmacological properties and synthetic accessibility, further studies are needed to fully explore its therapeutic potential and establish comprehensive safety profiles. The compound continues to be an important subject of investigation in medicinal chemistry and drug discovery programs worldwide.